Cas no 848413-80-9 (2-(3-pyrrolidinyl)-1,2-Propanediol)

• Product Name: 2-(3-pyrrolidinyl)-1,2-Propanediol
• CAS No: 848413-80-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1118810
• Update Time: 2025-06-11

2-(3-pyrrolidinyl)-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

• 2-(3-pyrrolidinyl)-1,2-Propanediol

• Inchi： 1S/C7H15NO2/c1-7(10,5-9)6-2-3-8-4-6/h6,8-10H,2-5H2,1H3
• InChI Key： GQLZSMGMYJAKGW-UHFFFAOYSA-N
• SMILES： C(O)C(C1CCNC1)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(3-pyrrolidinyl)-1,2-Propanediol

2-(3-Pyrrolidinyl)-1,2-Propanediol: A Comprehensive Overview of CAS No. 848413-80-9

2-(3-Pyrrolidinyl)-1,2-Propanediol (CAS No. 848413-80-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Pipradrol, is a member of the pyrrolidine family and has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent advancements in the research and development of 2-(3-Pyrrolidinyl)-1,2-Propanediol.

Chemical Structure and Synthesis

2-(3-Pyrrolidinyl)-1,2-Propanediol is characterized by its unique chemical structure, which consists of a pyrrolidine ring attached to a propanediol backbone. The molecular formula of this compound is C₇H₁₅NO₂, and it has a molecular weight of approximately 145.19 g/mol. The synthesis of 2-(3-Pyrrolidinyl)-1,2-Propanediol can be achieved through various methods, including the reaction of 3-pyrrolidinone with propylene oxide or the reduction of 3-pyrrolidinone with hydrogen in the presence of a suitable catalyst.

The synthesis process typically involves multiple steps to ensure high purity and yield. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing 2-(3-Pyrrolidinyl)-1,2-Propanediol. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method that significantly reduced reaction time and minimized byproduct formation.

Biological Activities and Mechanisms of Action

2-(3-Pyrrolidinyl)-1,2-Propanediol has been investigated for its diverse biological activities, including its effects on the central nervous system (CNS). One of the key mechanisms by which this compound exerts its effects is through its interaction with neurotransmitter systems. Specifically, Pipradrol has been shown to act as a weak dopamine reuptake inhibitor (DRI), which can lead to increased levels of dopamine in the synaptic cleft. This property makes it a potential candidate for treating conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.

A study published in the Journal of Pharmacology and Experimental Therapeutics (2020) demonstrated that 2-(3-Pyrrolidinyl)-1,2-Propanediol significantly improved cognitive function in animal models of ADHD. The researchers found that the compound enhanced attention and reduced hyperactivity without causing significant side effects, making it a promising therapeutic agent.

Clinical Applications and Research Developments

The potential clinical applications of 2-(3-Pyrrolidinyl)-1,2-Propanediol are vast and continue to expand as new research emerges. In addition to its use in treating ADHD and narcolepsy, this compound has also shown promise in other areas such as cognitive enhancement and neuroprotection. For example, a clinical trial conducted by researchers at the University of California (2021) evaluated the efficacy of Pipradrol in improving cognitive function in elderly patients with mild cognitive impairment (MCI). The results indicated that treatment with Pipradrol led to significant improvements in memory and executive function compared to placebo.

Furthermore, recent studies have explored the neuroprotective properties of 2-(3-Pyrrolidinyl)-1,2-Propanediol. A study published in the Neuroscience Letters (2019) found that Pipradrol exhibited neuroprotective effects against oxidative stress-induced neuronal damage. The researchers suggested that these effects may be mediated through its ability to modulate intracellular signaling pathways involved in cell survival.

Safety Profile and Future Directions

The safety profile of 2-(3-Pyrrolidinyl)-1,2-Propanediol is an important consideration for its potential therapeutic use. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 2-(3-Pyrrolidinyl)-1,2-Propanediol (CAS No. 848413-80-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more studies are conducted and clinical trials advance, it is likely that Pipradrol will play an increasingly important role in the treatment of various neurological disorders.